4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile

• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol
• IUPAC Name: 4-[3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxoindol-1-yl]butanenitrile
• InChI: InChI=1S/C21H20N2O3/c1-15-8-10-16(11-9-15)19(24)14-21(26)17-6-2-3-7-18(17)23(20(21)25)13-5-4-12-22/h2-3,6-11,26H,4-5,13-14H2,1H3
• InChI Key: CCDRWGDFJKWCPL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCCC#N)O

Description

4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile is a chemical compound that belongs to the class of indolin-2-one derivatives. It has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for use in scientific research.

Mechanism of Action

The mechanism of action of 4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes involved in the progression of cancer and inflammation. It has also been shown to modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects
Studies have shown that 4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile exhibits a variety of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of inflammatory cytokines, and reduce viral replication. It has also been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile in lab experiments is its diverse range of potential therapeutic applications. Additionally, its relatively simple synthesis method and low toxicity make it an attractive candidate for further investigation. However, one limitation is the lack of understanding of its precise mechanism of action, which may hinder its potential use in clinical settings.

Future Directions

There are numerous future directions for research on 4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of neurodegenerative diseases. Another direction is to elucidate its precise mechanism of action, which may lead to the development of more targeted therapies. Additionally, future research could focus on optimizing its synthesis method and improving its pharmacokinetic properties.

Synthesis Methods

The synthesis of 4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile involves the reaction of 4-(but-3-en-1-yl)-1,2-dihydro-2-oxo-3H-indol-3-yl acetate with 4-methylphenylhydrazine in the presence of a base. The resulting product is then treated with acetic anhydride to yield the final compound.

Scientific Research Applications

4-{3-hydroxy-3-[2-(4-methylphenyl)-2-oxoethyl]-2-oxo-2,3-dihydro-1H-indol-1-yl}butanenitrile has been the subject of numerous scientific research studies due to its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and antiviral properties. Additionally, it has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.